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Compound of Interest

2-Methyl-N-
Compound Name: [(trimethylsilyl)methyl]-2-

propanamine
CAS No.: 79250-80-9
Cat. No.: B1606580

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl[(trimethylsilyl)methyl]amine, systematically known as N-tert-butyl-1-
(trimethylsilyl)methanamine, is a sterically hindered primary amine containing a silicon moiety.
This unique structural combination—a bulky tert-butyl group and a silicon-containing methyl
group attached to the nitrogen—imparts distinct chemical properties that make it a molecule of
interest in synthetic organic chemistry. The presence of the trimethylsilyl group can influence
the reactivity of the amine and introduce possibilities for specific chemical transformations. This
guide provides a comprehensive overview of the available technical information on this
compound, focusing on its properties and potential applications relevant to researchers in
chemistry and drug development.

Chemical and Physical Properties
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Detailed experimental data for tert-butyl[(trimethylsilyl)methyllamine is not widely available in
public literature, suggesting it is a specialized or less common reagent. However, based on its
structure and related compounds, we can infer some of its key properties.

Property Value Source
Molecular Formula C8H21NSI Inferred
Molecular Weight 159.35 g/mol Inferred
Boiling Point Not available
Density Not available
CAS Number Not available

The structure of tert-butyl[(trimethylsilyl)ymethyl]Jamine is characterized by a primary amine
attached to a neopentyl-like framework where one methyl group is replaced by a trimethylsilyl
group. The bulky tert-butyl and trimethylsilylmethyl groups are expected to create significant
steric hindrance around the nitrogen atom, which will influence its nucleophilicity and basicity
compared to less substituted amines.

Synthesis

A plausible synthetic route to tert-butyl[(trimethylsilyl)methylJamine would involve the reaction of
tert-butylamine with (chloromethyl)trimethylsilane. This is a standard nucleophilic substitution
reaction where the amine displaces the chloride from the silicon-containing alkyl halide.

Hypothetical Synthesis Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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